Ethyl 4-chloropyrimidine-5-carboxylate
Overview
Description
Ethyl 4-chloropyrimidine-5-carboxylate is a chemical compound that is part of the pyrimidine family, which are heterocyclic aromatic organic compounds. This compound is a derivative of pyrimidine with a chloro substituent at the fourth position and an ester group at the fifth position. Pyrimidine derivatives are known for their wide range of applications in pharmaceuticals, agrochemicals, and organic synthesis.
Synthesis Analysis
The synthesis of pyrimidine derivatives can be achieved through various methods. One such method involves a multicomponent reaction between ethyl 3-aminocrotonate, phenyl isothiocyanates, and dichloroacetyl chloride to give 6-thioxo-1,6-dihydropyrimidine-5-carboxylate under mild conditions . Another approach is the Biginelli reaction, which is a one-pot, three-component reaction involving aryl aldehydes, ethyl acetoacetate, and urea or thiourea catalyzed by silica-supported bismuth(III) triflate . Additionally, the reaction of ethyl 3,3-diaminoacrylate with 5-acetyl-4-chloropyrimidines leads to the formation of ortho- and peri-condensed heterocycles .
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives can be elucidated using X-ray diffraction crystallography . Density functional theory (DFT) calculations, including B3LYP level with 6-311++G(d,p) basis set, can be used to predict molecular geometry, vibrational frequencies, and NMR chemical shifts, which are in good agreement with experimental results . Nonlinear optical properties and molecular electrostatic potential can also be evaluated using DFT .
Chemical Reactions Analysis
Pyrimidine derivatives undergo various chemical reactions, including nucleophilic substitution and ring expansion. For instance, ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate reacts with thiophenolates resulting in ring expansion or nucleophilic substitution depending on the reaction conditions . Treatment of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate with different nucleophiles yields normal substitution products .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrimidine derivatives are characterized by spectroscopic methods such as FT-IR, 1H and 13C NMR, and mass spectrometry . These compounds exhibit antioxidant activity, which can be assessed in vitro using DPPH free radical scavenging assays . Additionally, some pyrimidine derivatives have been evaluated for their potential as radioprotective agents using in vivo models .
Scientific Research Applications
Nucleophilic Substitution Reactions
Ethyl 4-chloropyrimidine-5-carboxylate is involved in various nucleophilic substitution reactions. For instance, when treated with sodium cyanide, it yields ethyl 2,4-bis-methylthiopyrimidine-5-carboxylate. This reaction is indicative of the methylthio group's lability in these compounds, showcasing a range of nucleophilic substitution products (Shadbolt & Ulbricht, 1967).
Synthesis of Thiazolopyrimidines
This compound is used in the synthesis of various thiazolopyrimidines. These compounds are synthesized by reacting with bromomalononitrile and formamide, leading to derivatives like 2,7-diaminothiazolo[4,5-d]pyrimidine (Sherif et al., 1993).
Rearrangement into Imidazopyrimidine Derivatives
When reacting with 2-chloropyrimidine, this compound can undergo rearrangements to form imidazopyrimidine derivatives. This showcases its versatility in producing novel organic compounds (Marjani & Khalafy, 2010).
Synthesis of Anti-Inflammatory and Anti-Microbial Agents
This compound derivatives have been synthesized and screened for antibacterial, antifungal, and anti-inflammatory activities. This highlights its potential use in medical research and pharmaceutical applications (A.S.Dongarwar et al., 2011).
Crystal Structure Studies
The crystal structure of derivatives of this compound, like ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, has been examined. Such studies are crucial for understanding the molecular configuration and properties of these compounds (Hu Yang, 2009).
Antitubercular Studies
This compound is used in the synthesis of compounds for antitubercular studies. For example, derivatives like ethyl-1-(6-(4-substitutedacetylatedpiperazin-1-yl)pyrimidin-4-yl)-5-amino-1H-pyrazole-4-carboxylate have been synthesized and evaluated for their activity against tuberculosis (Vavaiya et al., 2022).
Synthesis of Thieno[3,4-d]pyrimidines
This compound reacts with 1,3-dicarbonyl compounds to form ethyl 5-methyl-4-oxo-3,4-dihydrothieno[3,4-d]pyrimidine-7-carboxylates, further highlighting its utility in synthesizing various heterocyclic compounds (Ryndina et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds, such as triazole-pyrimidine hybrids, have shown promising neuroprotective and anti-inflammatory properties . These compounds interact with active residues of ATF4 and NF-kB proteins .
Mode of Action
Triazole-pyrimidine hybrids, which are structurally similar, have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .
Biochemical Pathways
Related compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .
Result of Action
Related compounds have shown promising neuroprotective and anti-inflammatory properties .
Action Environment
It is known that the compound should be stored in closed vessels, refrigerated .
properties
IUPAC Name |
ethyl 4-chloropyrimidine-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-2-12-7(11)5-3-9-4-10-6(5)8/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZJAMMCCAZZXIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=CN=C1Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20506817 | |
Record name | Ethyl 4-chloropyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20506817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41103-17-7 | |
Record name | Ethyl 4-chloropyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20506817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-chloropyrimidine-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.